Cas no 2229301-32-8 (3-(azidomethyl)-6-chloro-2-methoxypyridine)

• Product Name: 3-(azidomethyl)-6-chloro-2-methoxypyridine
• CAS No: 2229301-32-8
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• CID: 6335759
• PubChem ID: 150265322
• Update Time: 2025-05-20

3-(azidomethyl)-6-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-6-chloro-2-methoxypyridine
• 2229301-32-8
• EN300-1995497

• Inchi： 1S/C7H7ClN4O/c1-13-7-5(4-10-12-9)2-3-6(8)11-7/h2-3H,4H2,1H3
• InChI Key： GCKNPNVRTDMHRG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 198.0308386g/mol
• Monoisotopic Mass: 198.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.5Ų

Additional information on 3-(azidomethyl)-6-chloro-2-methoxypyridine

Comprehensive Guide to 3-(Azidomethyl)-6-chloro-2-methoxypyridine (CAS No. 2229301-32-8)

3-(Azidomethyl)-6-chloro-2-methoxypyridine (CAS No. 2229301-32-8) is a specialized chemical compound widely utilized in pharmaceutical research, agrochemical development, and material science. This heterocyclic organic molecule features a unique combination of functional groups, including an azidomethyl moiety, a chloro substituent, and a methoxy group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 3-(Azidomethyl)-6-chloro-2-methoxypyridine synthesis, applications in drug discovery, and safety data, reflecting its growing importance in scientific applications.

The compound's molecular structure, C₇H₇ClN₄O, highlights its potential for click chemistry reactions, particularly in bioconjugation and polymer science. With the rise of green chemistry trends, scientists are exploring eco-friendly synthetic routes for 3-(Azidomethyl)-6-chloro-2-methoxypyridine to minimize environmental impact. Recent publications have investigated its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy, aligning with the pharmaceutical industry's focus on targeted protein degradation technologies.

In material science, 3-(Azidomethyl)-6-chloro-2-methoxypyridine serves as a precursor for photoactive polymers and conductive materials. Its azide group enables efficient crosslinking under mild conditions, making it valuable for advanced material fabrication. Analytical techniques like HPLC purification methods and NMR characterization are commonly discussed in relation to this compound, addressing quality control concerns in research settings. The compound's stability under various conditions is frequently queried, with studies confirming its compatibility with common organic solvents.

The global market for pyridine derivatives like 3-(Azidomethyl)-6-chloro-2-methoxypyridine has shown steady growth, driven by increasing R&D investments in life sciences. Patent analyses reveal growing interest in its application for biocompatible hydrogels and drug delivery systems. Regulatory aspects, particularly regarding laboratory handling precautions and storage conditions, form another frequent search topic among professionals working with this compound.

Emerging applications in bioorthogonal chemistry have positioned 3-(Azidomethyl)-6-chloro-2-methoxypyridine as a valuable tool for live-cell imaging and diagnostic development. The compound's reactivity profile allows for selective modifications without interfering with biological processes, a feature highly sought after in theranostic agent development. Recent studies have explored its potential in fluorescent labeling techniques, addressing the scientific community's need for more efficient imaging probes.

Quality specifications for 3-(Azidomethyl)-6-chloro-2-methoxypyridine typically include purity assessments (>98% by HPLC), moisture content, and residual solvent analysis. These parameters are crucial for researchers investigating structure-activity relationships in medicinal chemistry projects. The compound's physical properties—including melting point range, solubility characteristics, and spectral data—are frequently requested information points in commercial inquiries and academic collaborations.

Supply chain considerations for 3-(Azidomethyl)-6-chloro-2-methoxypyridine have gained attention, with researchers seeking reliable custom synthesis services and scale-up production options. The compound's shelf life and proper handling protocols remain important discussion points in scientific forums, reflecting the practical challenges in working with specialized heterocyclic compounds. Recent advances in continuous flow chemistry have opened new possibilities for its efficient production at various scales.

In conclusion, 3-(Azidomethyl)-6-chloro-2-methoxypyridine (CAS No. 2229301-32-8) represents a multifaceted chemical building block with expanding applications across scientific disciplines. Its unique structural features continue to inspire innovative research in drug development, material science, and chemical biology. The compound's growing prominence is evidenced by increasing publication rates and patent filings, suggesting sustained interest from both academic and industrial research communities.